![molecular formula C15H11BrN2O B2628451 (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one CAS No. 325989-33-1](/img/structure/B2628451.png)
(3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one
Overview
Description
(3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one, also known as BR-DIM, is a synthetic compound that has gained attention for its potential therapeutic applications. This compound belongs to the family of indole derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been proposed that the compound exerts its effects by targeting multiple cellular pathways. In cancer cells, (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one has been shown to inhibit the activity of various enzymes and transcription factors, leading to the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
(3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one has been reported to exhibit various biochemical and physiological effects. In cancer cells, it has been shown to inhibit the activity of certain enzymes, such as topoisomerase IIα and histone deacetylases, leading to the inhibition of cell proliferation. It has also been reported to induce the expression of certain genes, such as p53 and p21, which are known to play a role in cell cycle regulation and apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one in lab experiments is its ability to inhibit the growth of various cancer cell lines, making it a potential candidate for cancer therapy. However, one of the limitations is its poor solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one. One of the areas of interest is its potential use in combination therapy with other anti-cancer drugs. Another area of interest is the development of more efficient synthesis methods to improve its bioavailability and efficacy. Additionally, further studies are needed to fully understand the mechanism of action of (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one and its potential applications in other diseases, such as diabetes and inflammation.
Conclusion:
In conclusion, (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one, or (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one, is a synthetic compound with potential therapeutic applications. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-diabetic properties. The synthesis of (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one has been reported using various methods, and its mechanism of action is not fully understood. Further research is needed to fully understand its potential applications and improve its bioavailability and efficacy.
Synthesis Methods
The synthesis of (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one has been reported in the literature using different methods. One of the commonly used methods involves the condensation reaction between 4-bromo-2-methylaniline and isatin in the presence of glacial acetic acid and acetic anhydride. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
(3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anti-cancer, anti-inflammatory, and anti-diabetic properties. In cancer research, (3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and colon cancer cells. It has also been reported to induce apoptosis, a programmed cell death, in cancer cells.
properties
IUPAC Name |
3-(4-bromo-2-methylphenyl)imino-1H-indol-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2O/c1-9-8-10(16)6-7-12(9)17-14-11-4-2-3-5-13(11)18-15(14)19/h2-8H,1H3,(H,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAPXJQJZOWFCFC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)N=C2C3=CC=CC=C3NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101320204 | |
Record name | 3-(4-bromo-2-methylphenyl)imino-1H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101320204 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49666817 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
(3Z)-3-[(4-bromo-2-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one | |
CAS RN |
325989-33-1 | |
Record name | 3-(4-bromo-2-methylphenyl)imino-1H-indol-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101320204 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.